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Compound of Interest

Compound Name: 1-Methoxypentan-3-ol

Cat. No.: B3381866

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory or industrial setting. The information provided is based on available data for 1-
Methoxypentan-3-ol and structurally similar compounds. A complete Safety Data Sheet (SDS)
for 1-Methoxypentan-3-ol (CAS No. 27999-99-1) was not available at the time of writing.
Therefore, all safety and handling procedures should be conducted with the utmost caution,
and a comprehensive risk assessment should be performed by qualified personnel before use.

Introduction

1-Methoxypentan-3-ol is a chemical compound with the molecular formula CeH1402 and a
molecular weight of 118.17 g/mol .[1] It belongs to the family of alkoxy alcohols, which are
characterized by the presence of both an ether and a hydroxyl functional group. This unique
structure imparts properties that make it a potentially useful solvent and intermediate in various
chemical syntheses, including in the development of pharmaceutical compounds.

This guide provides a comprehensive overview of the known and anticipated safety and
handling precautions for 1-Methoxypentan-3-ol, based on available data and information from
structurally related chemicals.

Physical and Chemical Properties
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A summary of the known physical and chemical properties of 1-Methoxypentan-3-ol is
presented in Table 1. This information is crucial for the safe handling, storage, and use of the
substance.

Table 1: Physical and Chemical Properties of 1-Methoxypentan-3-ol

Property Value Reference
CAS Number 27999-99-1 [1]
Molecular Formula CeH1402 [1]
Molecular Weight 118.17 g/mol [1]
Appearance Not specified (likely a liquid)

Odor Not specified

Boiling Point Not specified

Flash Point Not specified

Solubility Not specified

Hazard Identification and Classification

While a specific GHS classification for 1-Methoxypentan-3-ol is not readily available, based on
the hazards associated with similar alkoxy alcohols and pentanol isomers, it should be treated
as a potentially hazardous substance. The anticipated hazards are summarized in Table 2.

Table 2: Anticipated GHS Hazard Classification for 1-Methoxypentan-3-ol
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Hazard Class

Hazard Category

Anticipated Hazard
Statement

Flammable Liquids

Category 3 or 4

H226: Flammable liquid and
vapor or H227: Combustible
liquid.[2]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye H319: Causes serious eye
Category 2A

Irritation

irritation.[3]

Specific Target Organ Toxicity -
Single Exposure

Category 3 (Respiratory

irritation)

H335: May cause respiratory
irritation.[3]

Specific Target Organ Toxicity -

Single Exposure

Category 3 (Narcotic effects)

H336: May cause drowsiness

or dizziness.[3]

Signal Word:Warning or Danger|[3]

Anticipated Hazard Pictograms:

e Flame (GHSO02): For flammable properties.

o Exclamation Mark (GHSOQ7): For skin/eye irritation, acute toxicity (oral), and respiratory tract

irritation.

e Health Hazard (GHSO08): Potentially for specific target organ toxicity.

First-Aid Measures

In the event of exposure to 1-Methoxypentan-3-ol, immediate and appropriate first-aid

measures are critical. The following procedures are recommended based on the anticipated

hazards:

 After Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.
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 In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with plenty of soap and water. If skin irritation or a rash occurs, seek medical attention.

» After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

o After Swallowing: Do NOT induce vomiting. Rinse mouth with water. If the victim is
conscious, give them two glasses of water to drink. Seek immediate medical attention.

Fire-Fighting Measures

1-Methoxypentan-3-ol is expected to be a flammable or combustible liquid.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

o Specific Hazards Arising from the Chemical: Vapors may be heavier than air and can travel
to a source of ignition and flash back.[2] Containers may explode when heated.[4]
Hazardous combustion products may include carbon monoxide and carbon dioxide.

o Special Protective Equipment for Firefighters: Wear a self-contained breathing apparatus
(SCBA) and full protective gear.[4]

Accidental Release Measures

In the event of a spill or accidental release, the following steps should be taken:

» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment (PPE), including respiratory protection, chemically resistant gloves, and
safety goggles.[5] Avoid breathing vapors, mist, or gas.[5] Ensure adequate ventilation.

e Environmental Precautions: Prevent the substance from entering drains, sewers, or
waterways.[5]

o Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite, or
commercial absorbent). Collect the absorbed material into a suitable, labeled container for
disposal.[5]
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Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure and
accidents.

e Precautions for Safe Handling:

[¢]

Work in a well-ventilated area, preferably under a chemical fume hood.

[¢]

Avoid contact with skin and eyes.[5]

o

Avoid breathing vapor or mist.[5]

o

Keep away from heat, sparks, and open flames.

[¢]

Take precautionary measures against static discharge.

[e]

Use only non-sparking tools.[4]
» Conditions for Safe Storage:
o Keep the container tightly closed in a dry, cool, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.[4]

Exposure Controls and Personal Protection

To protect personnel from the potential hazards of 1-Methoxypentan-3-ol, the following
exposure controls and personal protective equipment (PPE) are recommended.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommendation

Weatr tightly fitting safety goggles or a face

Eye/Face Protection ) ] o
shield (8-inch minimum).[5]

Wear chemically resistant gloves (e.g., nitrile

rubber, neoprene). The breakthrough time of the
Skin Protection glove material should be evaluated for the

specific conditions of use. Wear a lab coat or

other protective clothing.[5]

If engineering controls do not maintain airborne
) ) concentrations below recommended exposure
Respiratory Protection o ) ]
limits, a NIOSH-approved respirator with an

organic vapor cartridge is recommended.

Wash hands thoroughly after handling. Do not

Hygiene Measures i )
eat, drink, or smoke in the work area.

Experimental Protocols

Detailed experimental protocols should be developed as part of a comprehensive risk
assessment for any procedure involving 1-Methoxypentan-3-ol. A general protocol for
handling a liquid chemical with the anticipated hazards of 1-Methoxypentan-3-ol would include

the following steps:
e Preparation:
o Review the Safety Data Sheet (if available) and this technical guide.
o Ensure the work area (e.g., chemical fume hood) is clean and uncluttered.
o Verify that all necessary PPE is available and in good condition.
o Have spill control materials and first-aid supplies readily accessible.
» Handling:

o Don the appropriate PPE (lab coat, gloves, safety goggles).
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[e]

Perform all manipulations of the chemical within a certified chemical fume hood.

o

Use the smallest quantity of the chemical necessary for the experiment.

[¢]

Dispense the liquid carefully to avoid splashing.

[e]

Keep the container closed when not in use.

e Post-Handling:

[¢]

Decontaminate any surfaces that may have come into contact with the chemical.

[e]

Properly label and store any remaining chemical.

o

Dispose of any waste materials in accordance with institutional and regulatory guidelines.

[¢]

Remove PPE in a manner that avoids self-contamination and wash hands thoroughly.

Visualizations

Caption: General workflow for handling hazardous liquid chemicals.

Caption: Decision-making flowchart for chemical spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 1-
Methoxypentan-3-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3381866#safety-and-handling-precautions-for-1-
methoxypentan-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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